3-methyl-N-(5-(2-(phenylthio)ethyl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-[5-(2-phenylsulfanylethyl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H14N4O3S/c1-10-9-12(22-19-10)14(20)16-15-18-17-13(21-15)7-8-23-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,16,18,20)
• InChI Key: QVLOYHPSCBZFAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NN=C(O2)CCSC3=CC=CC=C3
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

3-methyl-N-(5-(2-(phenylthio)ethyl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

Anticancer Activity

Research has demonstrated the significant potential of derivatives related to 3-methyl-N-(5-(2-(phenylthio)ethyl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide in anticancer applications. A study on the design, synthesis, and anticancer evaluation of certain benzamides showed moderate to excellent activity against various cancer cell lines, with some derivatives outperforming the reference drug, etoposide (Ravinaik et al., 2021). Similarly, novel carbazole derivatives were synthesized and found to exhibit significant anticancer activity, particularly against the Human Breast Cancer Cell Line MCF7 (Sharma et al., 2014).

Antimicrobial Activity

Compounds structurally related to 3-methyl-N-(5-(2-(phenylthio)ethyl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide have been evaluated for their antimicrobial properties. A study on the antimicrobial assessment of some heterocyclic compounds utilizing ethyl 1-aminotetrazole-5-carboxylate revealed promising results against various microorganisms (Taha & El-Badry, 2010). Another research focused on the synthesis and antimicrobial evaluation of 1,3,4-oxadiazole derivatives, showcasing their potent antibacterial and antifungal activities (Jafari et al., 2017).

Synthesis and Characterization of Novel Derivatives

The synthesis of novel derivatives with potential biological activities is a key area of research. Studies have focused on the synthesis of new molecules by modifying the chemical structure, leading to compounds with improved or unique properties. For instance, the preparation and reactions of certain pyrimido[4,5-d]oxazin-4(5H)-ones demonstrated their potential for various biological applications (Youssef et al., 2011). Additionally, the lithiation of five-membered heteroaromatic compounds, including oxadiazoles and thiadiazoles, explored the chemical reactivity and potential applications of these compounds (Micetich, 1970).